Cas no 3782-23-8 (1-(3-methyl-1-benzofuran-2-yl)methanamine)

• Product Name: 1-(3-methyl-1-benzofuran-2-yl)methanamine
• CAS No: 3782-23-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD16556146
• CID: 1088287
• PubChem ID: 21042706
• Update Time: 2025-05-23

1-(3-methyl-1-benzofuran-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Methylbenzofuran-2-yl)methanamine
• 2-aminomethyl-3,4-dimethylphenol
• 2-Aminomethyl-3-methyl-benzofuran
• ACMC-20lumo
• CTK3G4084
• Phenol, 2-(aminomethyl)-3,4-dimethyl-
• SureCN33504
• 3782-23-8
• MFCD16556146
• 1-(3-Methyl-1-benzofuran-2-yl)-methanamine
• AKOS006240494
• 1-(3-METHYL-1-BENZOFURAN-2-YL)METHANAMINE
• (3-methyl-1-benzofuran-2-yl)methanamine
• SCHEMBL5383786
• BS-37888
• EN300-77966
• 1-(3-methyl-1-benzofuran-2-yl)methanamine

• MDL： MFCD16556146
• Inchi： 1S/C10H11NO/c1-7-8-4-2-3-5-9(8)12-10(7)6-11/h2-5H,6,11H2,1H3
• InChI Key： YQVRDGMKWLESIP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1CN

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(3-methyl-1-benzofuran-2-yl)methanamine

Research Brief on 1-(3-methyl-1-benzofuran-2-yl)methanamine (CAS: 3782-23-8): Recent Advances and Applications

1-(3-methyl-1-benzofuran-2-yl)methanamine (CAS: 3782-23-8) is a benzofuran-derived amine compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

Recent literature indicates that 1-(3-methyl-1-benzofuran-2-yl)methanamine serves as a versatile scaffold for the design of novel psychoactive substances (NPS) and serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in binding to 5-HT_2A receptors, suggesting potential applications in neuropsychiatric disorders such as depression and anxiety. The study employed molecular docking simulations and in vitro assays to validate its affinity and selectivity, providing a foundation for further structural optimization.

In addition to its CNS applications, this compound has been investigated for its antimicrobial properties. A 2024 preprint on BioRxiv reported its inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings position it as a promising candidate for the development of new antibiotics.

The synthetic accessibility of 1-(3-methyl-1-benzofuran-2-yl)methanamine has also been a focus of recent research. A scalable, one-pot synthesis method was detailed in Organic Letters (2023), utilizing palladium-catalyzed cross-coupling reactions to achieve high yields (>85%) under mild conditions. This advancement addresses previous challenges in large-scale production, facilitating its broader use in drug discovery pipelines.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology highlighted its rapid hepatic metabolism, necessitating structural modifications to improve bioavailability. Computational models and metabolite identification studies are underway to guide these efforts.

In conclusion, 1-(3-methyl-1-benzofuran-2-yl)methanamine (CAS: 3782-23-8) represents a multifaceted tool in medicinal chemistry, with emerging roles in CNS drug development and antimicrobial therapy. Ongoing research aims to refine its properties and expand its therapeutic potential, underscoring the importance of continued investigation in this area.